1-Tert-butyl-2-fluoro-5-iodo-4-methoxybenzene

• Molecular Formula: C11H14FIO
• Molecular Weight: 308.13 g/mol
• IUPAC Name: 1-tert-butyl-2-fluoro-5-iodo-4-methoxybenzene
• InChI: InChI=1S/C11H14FIO/c1-11(2,3)7-5-9(13)10(14-4)6-8(7)12/h5-6H,1-4H3
• InChI Key: DOJYXHVKTXPRSJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1F)OC)I

Description

1-Tert-butyl-2-fluoro-5-iodo-4-methoxybenzene is a useful research compound. Its molecular formula is C11H14FIO and its molecular weight is 308.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Iodine (1.24 g, 4.90 mmol) and silver sulfate (1.53 g, 4.90 mmol) were added successively to a stirred solution of 1-tert-butyl-2-fluoro-4-methoxybenzene and 3-fluororanisole (0.755 g, 4.90 mmol) in EtOH (38.3 mL) at room temperature under N2. The mixture was stirred at room temperature for 4 h, then filtered through a plug of Celite. The mixture was partitioned between 50% saturated Na2SO3 and Et2O. The aqueous layer was separated and extracted with Et2O (×2). The combined organic extracts were washed with brine, dried (MgSO4) and concentrated in vacuo to remove volatile byproducts and afford 1-tert-butyl-2-fluoro-5-iodo-4-methoxybenzene. Rf=0.34 (100% hexanes). 1H NMR (600 MHz, CDCl3): δ 7.63 (d, J=9.0 Hz, 1H); 6.53 (d, J=13.8 Hz, 1H); 3.84 (s, 3H); 1.33 (s, 9H).